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Compound of Interest

Compound Name: Hexamethylenediisocyanate

Cat. No.: B165251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the vapor pressure and

boiling point data for hexamethylenediisocyanate (HDI). The information is presented in a

clear, structured format to facilitate easy comparison and use in research and development

settings. This document also outlines the general experimental protocols employed for

determining these crucial physicochemical properties.

Core Physicochemical Data
Hexamethylenediisocyanate (CAS No. 822-06-0) is an aliphatic diisocyanate widely used in

the production of polyurethane foams, coatings, and adhesives.[1] A thorough understanding of

its vapor pressure and boiling point is essential for safe handling, process design, and risk

assessment in various industrial and research applications.

Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For hexamethylenediisocyanate, the normal boiling point

is consistently reported at standard atmospheric pressure.
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Boiling Point (°C) Pressure (hPa/mmHg) Reference(s)

255 1013 hPa [2]

255 760 mmHg [3][4]

261 1013 hPa [5]

122 13.3 hPa (1.33 kPa) [5]

Vapor Pressure
Vapor pressure is a measure of the tendency of a material to change into the gaseous or vapor

state, and it increases with temperature. The vapor pressure of HDI has been reported at

several temperatures.

Vapor Pressure Temperature (°C) Reference(s)

0.007 hPa 20 [2]

0.05 mmHg 25 [3][6]

0.7 Pa (0.007 mbar) 20 [1]

2.2 x 10⁻³ mbar (0.22 Pa) 20 [5]

7.2 x 10⁻³ mbar (0.72 Pa) 30 [5]

Experimental Protocols
While specific experimental reports detailing the determination of boiling point and vapor

pressure for the cited values of hexamethylenediisocyanate are not readily available in the

public domain, the following sections describe the general standardized methodologies that are

typically employed for such measurements.

Boiling Point Determination
The boiling point of a chemical substance is a key physical property that can be determined

through several established methods. A common and reliable method is ASTM D1120 -

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.osha.gov/sites/default/files/methods/osha-w4002.pdf
https://cameochemicals.noaa.gov/chemical/3579
https://pubchem.ncbi.nlm.nih.gov/compound/Hexamethylene-diisocyanate
http://www.chemwinfo.com/private_folder/Uploadfile2014October/Ven_HDI.pdf
http://www.chemwinfo.com/private_folder/Uploadfile2014October/Ven_HDI.pdf
https://www.osha.gov/sites/default/files/methods/osha-w4002.pdf
https://cameochemicals.noaa.gov/chemical/3579
https://www.epa.gov/sites/default/files/2016-09/documents/hexamethylene-diisocyanate.pdf
https://www.alipa.org/wp-content/uploads/2021/03/OECD_sids_HDI.pdf
http://www.chemwinfo.com/private_folder/Uploadfile2014October/Ven_HDI.pdf
http://www.chemwinfo.com/private_folder/Uploadfile2014October/Ven_HDI.pdf
https://www.benchchem.com/product/b165251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard Test Method for Boiling Point of Engine Coolants, which is adaptable for pure

chemical substances like HDI.[7]

The general procedure involves:

Apparatus Setup: A specified amount of the sample is placed in a round-bottom flask

equipped with a reflux condenser and a calibrated temperature-measuring device

(thermometer or thermocouple). Boiling chips are added to ensure smooth boiling.

Heating: The flask is heated uniformly.

Equilibrium: The liquid is brought to a boil and allowed to reflux. The temperature of the

vapor is measured when it becomes constant, indicating that equilibrium between the liquid

and vapor phases has been reached.

Reading: This stable temperature is recorded as the boiling point.

Pressure Correction: The observed boiling point is corrected to standard atmospheric

pressure (760 mmHg or 1013 hPa) if the measurement was made at a different pressure.

Another method involves distillation, where the temperature of the vapor is monitored as the

liquid is distilled. The constant temperature at which the liquid-vapor equilibrium is maintained

is the boiling point.

Vapor Pressure Determination
The vapor pressure of a substance can be measured using various methods, with the choice of

method often depending on the pressure range of interest. The OECD Guideline 104 for the

Testing of Chemicals, "Vapour Pressure", describes several accepted methods.[8][9] For a

substance with a relatively low vapor pressure like HDI, the static method or the effusion

method would be suitable.

Static Method:

Sample Preparation: A sample of the substance is placed in a thermostatically controlled

container connected to a pressure measuring device.

Degassing: The sample is thoroughly degassed to remove any dissolved gases.
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Equilibrium: The container is heated to a specific temperature, and the pressure of the vapor

in equilibrium with the liquid is measured.

Data Collection: This process is repeated at various temperatures to obtain a vapor pressure

curve.

Effusion Method (Knudsen Effusion): This method is suitable for very low vapor pressures.

Apparatus: The substance is placed in a thermostatically controlled cell with a small orifice of

known area.

Measurement: The cell is placed in a vacuum, and the rate of mass loss of the substance

through the orifice is measured.

Calculation: The vapor pressure is then calculated from the rate of effusion using the

Knudsen equation.

Logical Relationship Diagram
The following diagram illustrates the fundamental relationship between temperature, vapor

pressure, and the boiling point of a liquid.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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